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Compound of Interest

Compound Name: 6-Methylheptan-3-ol

CAS No.: 18720-66-6

Cat. No.: B102633

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview
6-Methylheptan-3-ol (CAS No. 18720-66-6) is a secondary alcohol with the molecular formula

C8H18O.[1][2] It is a colorless liquid that is very slightly soluble in water but miscible with

alcohols and oils.[1] This compound has applications in the fragrance industry as a masking

agent and serves as a precursor for the synthesis of other perfume chemicals.[1] In a research

context, it can be utilized as a building block in organic synthesis. This document provides an

overview of its commercial availability, physicochemical properties, and relevant experimental

protocols for its synthesis.

Commercial Suppliers
6-Methylheptan-3-ol is available from various chemical suppliers in different purities and

quantities. Researchers can source this compound from the following vendors:
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Supplier Product Name Purity CAS Number

Sigma-Aldrich 6-Methyl-3-heptanol - 18720-66-6

AK Scientific, Inc. 6-Methylheptan-3-ol - 18720-66-6

3B Pharmachem
6-METHYL-3-

HEPTANOL
- 18720-66-6

JHECHEM CO LTD 6-Methyl-3-heptanol - 18720-66-6

BLD Pharm 6-Methylheptan-3-ol - 18720-66-6

Dayang Chem

(Hangzhou) Co., Ltd.
6-Methylheptan-3-ol - 18720-66-6

Nanjing Chemlin

Chemical Co., Ltd.
6-Methyl-3-heptanol - 18720-66-6

Pfaltz & Bauer, Inc.
6-METHYL-3-

HEPTANOL
- 18720-66-6

Note: Availability and purity may vary. Please consult the respective supplier's website for the

most current information.

Physicochemical Properties
A summary of the key physical and chemical properties of 6-Methylheptan-3-ol is presented

below.
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Property Value Source

Molecular Formula C8H18O [1]

Molecular Weight 130.23 g/mol [1][2]

CAS Number 18720-66-6 [1][2]

Appearance Colorless liquid [1]

Melting Point -61 °C [1][3]

Boiling Point 169 °C [1]

Density 0.82 g/cm³ [1]

Flash Point 38 °C [1]

Water Solubility Very slightly soluble [1]

Refractive Index 1.3995 (estimate) [1][3]

Applications
Fragrance Industry: 6-Methylheptan-3-ol is utilized in industrial perfumes as a masking

agent due to its oily-floral, albeit somewhat harsh, odor profile.[1][4] Its properties as a good

solvent and its availability also contribute to its use in this sector.[1]

Synthetic Intermediate: It serves as a starting material for the synthesis of other chemicals

used in the perfume industry.[1]

Research and Development: As a secondary alcohol, it can be a versatile intermediate in

various organic syntheses. While specific applications in drug development are not widely

documented, its structural motif may be of interest in the synthesis of novel bioactive

molecules.

Experimental Protocols
Synthesis of 6-Methylheptan-3-ol
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The primary production method for 6-Methylheptan-3-ol is the hydrogenation of ethyl isoamyl

ketone.[1]

Reaction Scheme:

Ethyl isoamyl ketone

6-Methylheptan-3-ol

Hydrogenation

H₂ / Catalyst

Click to download full resolution via product page

Caption: Synthesis of 6-Methylheptan-3-ol via hydrogenation.

Detailed Protocol: Hydrogenation of Ethyl Isoamyl Ketone

This protocol is a generalized procedure and may require optimization based on the specific

catalyst and equipment used.

Materials:

Ethyl isoamyl ketone

Hydrogen gas (H₂)

Hydrogenation catalyst (e.g., Palladium on carbon (Pd/C), Platinum oxide (PtO₂), or Raney

Nickel)

Solvent (e.g., Ethanol, Methanol, or Ethyl acetate)

Hydrogenation apparatus (e.g., Parr hydrogenator or a flask with a balloon of hydrogen)

Standard laboratory glassware for workup and purification

Filtration apparatus (e.g., Celite or filter paper)
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Rotary evaporator

Procedure:

Reaction Setup: In a suitable reaction vessel (e.g., a high-pressure autoclave or a round-

bottom flask), dissolve ethyl isoamyl ketone in an appropriate solvent.

Catalyst Addition: Carefully add the hydrogenation catalyst to the solution under an inert

atmosphere (e.g., nitrogen or argon) to prevent premature reaction with air.

Hydrogenation:

For a high-pressure apparatus: Seal the vessel, purge with hydrogen gas, and then

pressurize to the desired pressure (e.g., 15 bar).[5] The reaction mixture is then heated to

a specified temperature (e.g., 80-140 °C) and stirred vigorously.[5]

For atmospheric pressure: Fit the flask with a balloon filled with hydrogen gas and stir the

reaction mixture at room temperature or with gentle heating.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

Workup:

Once the reaction is complete, cool the mixture to room temperature and carefully vent the

hydrogen gas.

Filter the reaction mixture through a pad of Celite or filter paper to remove the catalyst.

Wash the filter cake with a small amount of the solvent used in the reaction.

Purification:

Combine the filtrate and washings and remove the solvent under reduced pressure using

a rotary evaporator.

The crude 6-Methylheptan-3-ol can be purified by fractional distillation under reduced

pressure to obtain the final product.
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Logical Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 6-Methylheptan-3-ol.

Safety Information
6-Methylheptan-3-ol is classified with the GHS07 pictogram and the signal word "Warning".[1]

It is reported to cause serious eye irritation.[2] Appropriate personal protective equipment

(PPE), including safety glasses and gloves, should be worn when handling this chemical. Work

should be conducted in a well-ventilated area. For detailed safety information, consult the

Safety Data Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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